Cas no 2137589-48-9 (Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro-)
Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro-
-
- Inchi: 1S/C9H2BrClF2N2O2/c10-6-4(12)1-3-7(11)5(15(16)17)2-14-9(3)8(6)13/h1-2H
- InChI Key: AFNNOXIFFFSBPL-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(F)=C(Br)C=2F)C(Cl)=C([N+]([O-])=O)C=1
Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-361584-0.05g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 0.05g |
$1068.0 | 2025-03-18 | |
| Enamine | EN300-361584-0.1g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 0.1g |
$1119.0 | 2025-03-18 | |
| Enamine | EN300-361584-0.25g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 0.25g |
$1170.0 | 2025-03-18 | |
| Enamine | EN300-361584-0.5g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 0.5g |
$1221.0 | 2025-03-18 | |
| Enamine | EN300-361584-1.0g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 1.0g |
$1272.0 | 2025-03-18 | |
| Enamine | EN300-361584-2.5g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 2.5g |
$2492.0 | 2025-03-18 | |
| Enamine | EN300-361584-5.0g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 5.0g |
$3687.0 | 2025-03-18 | |
| Enamine | EN300-361584-10.0g |
7-bromo-4-chloro-6,8-difluoro-3-nitroquinoline |
2137589-48-9 | 95.0% | 10.0g |
$5467.0 | 2025-03-18 |
Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro-
Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- (CAS No. 2137589-48-9): A Versatile Scaffold in Modern Medicinal Chemistry
Quinoline derivatives have long been recognized as a cornerstone in the field of medicinal chemistry, owing to their broad spectrum of biological activities and structural diversity. Among these, Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- (CAS No. 2137589-48-9) stands out as a particularly intriguing compound due to its unique substitution pattern and potential applications in drug discovery. This article delves into the chemical properties, synthetic pathways, and emerging applications of this compound, highlighting its significance in contemporary pharmaceutical research.
The molecular structure of Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- features a quinoline core substituted with bromine, chlorine, and fluorine atoms at specific positions, along with a nitro group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for further functionalization. The presence of multiple halogen atoms enhances its reactivity, allowing for diverse chemical transformations that can be exploited in the synthesis of more complex derivatives.
In recent years, quinoline derivatives have garnered significant attention for their antimicrobial, antimalarial, and anticancer properties. The substitution pattern in Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- particularly makes it a promising candidate for developing novel therapeutic agents. For instance, the nitro group can be reduced to an amine, introducing a reactive site for further derivatization. Additionally, the fluorine atoms can influence the metabolic stability and pharmacokinetic profiles of the compound.
The synthesis of Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- involves a multi-step process that typically begins with the bromination and chlorination of a quinoline precursor. Subsequent introduction of fluorine atoms can be achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves nitration at the 3-position of the quinoline ring. These synthetic routes highlight the compound's flexibility and the ease with which it can be modified to suit specific pharmacological needs.
One of the most compelling aspects of Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- is its potential in developing next-generation antimicrobial agents. Emerging research suggests that quinoline derivatives with similar substitution patterns exhibit potent activity against drug-resistant bacteria and fungi. The halogenated quinolines are particularly interesting because they can disrupt essential bacterial processes such as DNA replication and protein synthesis. Furthermore, the fluorine atoms may enhance the compound's bioavailability by improving its lipophilicity.
In addition to antimicrobial applications, this compound has shown promise in anticancer research. Quinoline derivatives have been identified as inhibitors of various kinases and other enzymes involved in cancer cell proliferation. The unique substitution pattern of Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- allows for selective binding to target proteins while minimizing off-target effects. This selectivity is crucial for developing effective anticancer therapies with reduced side effects.
The pharmacological potential of Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- has also been explored in the context of neurodegenerative diseases. Preliminary studies indicate that certain quinoline derivatives can cross the blood-brain barrier and exhibit neuroprotective properties. The ability to modify the quinoline core to enhance brain penetration while maintaining biological activity makes this class of compounds attractive for treating conditions such as Alzheimer's and Parkinson's disease.
The development of novel synthetic methodologies for quinoline derivatives has been a significant focus in recent years. Advanced techniques such as flow chemistry and photochemical reactions have enabled more efficient and sustainable synthesis routes. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. The synthesis of Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- exemplifies these advancements by demonstrating how modern synthetic strategies can be applied to complex molecular architectures.
The role of computational chemistry in designing and optimizing quinoline derivatives cannot be overstated. Molecular modeling techniques allow researchers to predict the binding affinity and pharmacokinetic properties of candidate compounds before they are synthesized. This approach saves time and resources by identifying promising candidates early in the discovery process. For instance, computational studies have been used to predict how different substituents in Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- affect its interaction with biological targets.
In conclusion, Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro- (CAS No. 2137589-48-9) represents a fascinating compound with diverse applications in medicinal chemistry. Its unique structural features make it a versatile scaffold for developing antimicrobial agents، anticancer drugs,and neuroprotective compounds。The ongoing research into its synthesis,pharmacology,and potential therapeutic applications underscores its importance in modern drug discovery efforts。As our understanding of quinoline derivatives continues to grow,we can expect to see even more innovative uses for this remarkable compound.
2137589-48-9 (Quinoline, 7-bromo-4-chloro-6,8-difluoro-3-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)